Cas no 39132-77-9 ( )

  structure
  structure
Product Name: 
CAS No:39132-77-9
MF:C8H8N2O2
MW:164.161321640015
CID:924289
PubChem ID:299520
Update Time:2025-04-19

  Chemical and Physical Properties

Names and Identifiers

    • 3,4-dimethyl-9-oxido-8-oxa-7-aza-9-azoniabicyclo[4.3.0]nona-2,4,6,9-tetraene
    • 5,6-dimethyl-2,1,3-benzoxadiazole 1-oxide
    • 5,6-dimethyl-benzo[1,2,5]oxadiazole 1-oxide
    • 5,6-dimethylbenzofurazan N-oxide
    • 5,6-dimethylbenzofurazan oxide
    • 5,6-Dimethyl-benzofurazanoxid
    • 5,6-dimethylbenzofuroxan
    • 5,6-dimethyl-benzofuroxan
    • 5,6-dimethylbenzofuroxane
    • AC1L6URA
    • AG-F-38143
    • CTK1C3126
    • NSC172605
    • SureCN8686150
    • DTXSID30305914
    • 5,6-Dimethyl-1-oxo-2,1lambda~5~,3-benzoxadiazole
    • SCHEMBL8686150
    • NSC-172605
    • 39132-77-9
    •  
    • Inchi: 1S/C8H8N2O2/c1-5-3-7-8(4-6(5)2)10(11)12-9-7/h3-4H,1-2H3
    • InChI Key: YNVKVZHZPNWXSW-UHFFFAOYSA-N
    • SMILES: O1N=C2C=C(C)C(C)=CC2=[N+]1[O-]

Computed Properties

  • Exact Mass: 164.05864
  • Monoisotopic Mass: 164.058577502g/mol
  • Isotope Atom Count: 0
  • Hydrogen Bond Donor Count: 0
  • Hydrogen Bond Acceptor Count: 3
  • Heavy Atom Count: 12
  • Rotatable Bond Count: 0
  • Complexity: 176
  • Covalently-Bonded Unit Count: 1
  • Defined Atom Stereocenter Count: 0
  • Undefined Atom Stereocenter Count : 0
  • Defined Bond Stereocenter Count: 0
  • Undefined Bond Stereocenter Count: 0
  • XLogP3: 2.1
  • Topological Polar Surface Area: 51.5Ų

Experimental Properties

  • PSA: 52.97
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